Cas no 2229682-60-2 (1-(But-1-en-1-yl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(But-1-en-1-yl)cyclopropane-1-carbaldehyde
• CAS No: 2229682-60-2
• MF: C₈H₁₂O
• MW: 124.180282592773
• CID: 5599678
• PubChem ID: 165765478
• Update Time: 2025-10-30

1-(But-1-en-1-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1764515
• 1-(but-1-en-1-yl)cyclopropane-1-carbaldehyde
• 2229682-60-2
• 1-(But-1-en-1-yl)cyclopropane-1-carbaldehyde

• Inchi： 1S/C8H12O/c1-2-3-4-8(7-9)5-6-8/h3-4,7H,2,5-6H2,1H3/b4-3+
• InChI Key： GAPNMHIDAGWCQG-ONEGZZNKSA-N
• SMILES： O=CC1(/C=C/CC)CC1

Computed Properties

• Exact Mass: 124.088815002g/mol
• Monoisotopic Mass: 124.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(But-1-en-1-yl)cyclopropane-1-carbaldehyde

Comprehensive Overview of 1-(But-1-en-1-yl)cyclopropane-1-carbaldehyde (CAS No. 2229682-60-2)

1-(But-1-en-1-yl)cyclopropane-1-carbaldehyde (CAS No. 2229682-60-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This compound, characterized by its cyclopropane ring and aldehyde functional group, is a subject of interest for researchers and professionals in the fields of organic chemistry, pharmaceuticals, and materials science. Its molecular structure, which includes a butenyl side chain, offers intriguing reactivity patterns that make it a valuable intermediate in synthetic chemistry.

In the context of modern research, 1-(But-1-en-1-yl)cyclopropane-1-carbaldehyde is often explored for its role in the synthesis of complex molecules. The compound's aldehyde group is particularly reactive, enabling it to participate in a wide range of chemical transformations, such as condensation reactions, nucleophilic additions, and reductive aminations. These properties make it a versatile building block for the construction of more elaborate structures, which are often sought after in drug discovery and material design.

One of the trending topics in the scientific community is the search for sustainable synthetic methods, and 1-(But-1-en-1-yl)cyclopropane-1-carbaldehyde aligns well with this focus. Researchers are increasingly investigating eco-friendly catalysts and solvents to optimize the synthesis of such compounds, reducing environmental impact while maintaining high yields. This aligns with the broader demand for green chemistry solutions, a topic frequently searched in academic and industrial circles.

Another area of interest is the compound's potential applications in flavor and fragrance industries. The aldehyde moiety is known to contribute to aromatic profiles, and derivatives of 1-(But-1-en-1-yl)cyclopropane-1-carbaldehyde could be explored for their olfactory characteristics. This ties into the growing consumer demand for natural and synthetic aroma compounds, a hot topic in both scientific and commercial discussions.

From a technical standpoint, the stability and storage conditions of 1-(But-1-en-1-yl)cyclopropane-1-carbaldehyde are also critical considerations. The compound's sensitivity to oxidation and light exposure necessitates careful handling, which is a common concern for researchers working with reactive aldehydes. Proper storage under inert atmospheres or at low temperatures is often recommended to preserve its integrity.

In summary, 1-(But-1-en-1-yl)cyclopropane-1-carbaldehyde (CAS No. 2229682-60-2) is a compound of significant scientific and industrial relevance. Its unique structure and reactivity make it a valuable tool in synthetic chemistry, while its potential applications in green chemistry and flavor/fragrance industries align with current research trends. As the demand for innovative and sustainable chemical solutions grows, this compound is likely to remain a focus of ongoing exploration and development.